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Compound of Interest

Compound Name: GSK1838705A

Cat. No.: B1684688 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers utilizing GSK1838705A in in vitro experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving GSK1838705A for in vitro use?

A1: GSK1838705A should be dissolved in dimethyl sulfoxide (DMSO) to prepare a stock

solution.[1][2] For in vitro studies, a stock solution of 10 mmol/L in DMSO is commonly used.[2]

It is important to use fresh, high-quality DMSO as moisture can reduce the solubility of the

compound.[1]

Q2: What is a typical treatment duration for a cell proliferation assay with GSK1838705A?

A2: A common treatment duration for cell proliferation or viability assays is 72 hours.[1][2][3][4]

[5] However, the optimal duration can vary depending on the cell line and the specific

experimental goals. Time-course experiments are recommended to determine the ideal

incubation time for your model system.[3]

Q3: What concentrations of GSK1838705A are typically effective in vitro?

A3: The effective concentration of GSK1838705A is highly dependent on the cell line and the

targeted pathway. EC50 values for anti-proliferative effects have been reported to range from

approximately 20 nM to over 8 µM.[1][5][6] For inhibiting IGF-1R and IR phosphorylation in
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cells, IC50 values are around 85 nM and 79 nM, respectively.[1][3][5][6] It is advisable to

perform a dose-response curve to determine the optimal working concentration for your specific

cell line and assay.[3]

Q4: How should I store the GSK1838705A stock solution?

A4: Stock solutions of GSK1838705A in DMSO can be stored at -20°C for up to one year or at

-80°C for up to two years.[6]
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Issue Potential Cause Recommended Solution

Compound Precipitation in

Media

The final concentration of

DMSO in the cell culture media

is too high.

Ensure the final DMSO

concentration in your culture

medium does not exceed a

level that is toxic to your cells,

typically below 0.5%. Prepare

intermediate dilutions of your

GSK1838705A stock solution

in culture medium to minimize

the volume of DMSO added to

the final culture.

The compound has limited

solubility in aqueous media.

After diluting the DMSO stock

solution in your culture

medium, vortex or gently mix

the solution thoroughly. If

precipitation persists, consider

using a fresh batch of DMSO

and ensure your stock solution

is fully dissolved before further

dilution.[1]

Inconsistent or No Inhibitory

Effect

The concentration of

GSK1838705A is too low.

Perform a dose-response

experiment to determine the

optimal inhibitory concentration

for your specific cell line and

assay. Start with a

concentration range guided by

published EC50 or IC50

values.[3]

The treatment duration is not

optimal.

Conduct a time-course

experiment to identify the most

effective treatment duration.

For signaling pathway

inhibition, shorter incubation

times (e.g., 2-4 hours) may be

sufficient, while proliferation
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assays often require longer

exposures (e.g., 72 hours).[2]

[3][7]

The cell line is resistant to

GSK1838705A.

The sensitivity of cell lines to

GSK1838705A can vary.[1]

Confirm the expression and

activation status of the target

receptors (IGF-1R, IR, ALK) in

your cell line.

Cell Death at Low

Concentrations

The cell line is highly sensitive

to the compound or the

solvent.

Perform a toxicity test with the

vehicle (DMSO) alone to rule

out solvent-induced

cytotoxicity. Lower the

concentration range of

GSK1838705A in your

experiments.

Data Presentation
Table 1: In Vitro Efficacy of GSK1838705A in Various Cell Lines
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Cell Line Cancer Type Assay EC50/IC50
Treatment
Duration

L-82 Hematologic Proliferation 24 nM 72 hours[1][3]

SUP-M2 Hematologic Proliferation 28 nM 72 hours[1][3]

SK-ES Ewing's Sarcoma Proliferation 141 nM 72 hours[1][3]

MCF-7 Breast Cancer Proliferation 203 nM 72 hours[1][3]

Karpas-299

Anaplastic

Large-Cell

Lymphoma

Proliferation 24-88 nM Not Specified

SR-786

Anaplastic

Large-Cell

Lymphoma

Proliferation 24-88 nM Not Specified

PC-3 Prostate Cancer Viability 0.063–2 µM 72 hours[7]

PC-3R

(Docetaxel-

resistant)

Prostate Cancer Viability 0.063–2 µM 72 hours[7]

U87MG Glioma Viability 1.56–100 µM 72 hours[4]

NIH-3T3/LISN Fibroblast
IGF-1R

Phosphorylation
85 nM 2 hours[1][2]

NIH-3T3-hIR Fibroblast
IR

Phosphorylation
79 nM 2 hours[1][2]

Experimental Protocols
1. Cell Proliferation Assay (General Protocol)

Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to

adhere overnight at 37°C.[1][3]

Treatment: Treat the cells with various concentrations of GSK1838705A or DMSO as a

vehicle control. A typical concentration range to start with is 0 to 10 µM.[1]
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Incubation: Incubate the plates for 72 hours at 37°C.[1][3]

Viability Assessment: Quantify cell proliferation using a suitable method, such as the

CellTiter-Glo Luminescent Cell Viability Assay.[1][3]

2. Receptor Phosphorylation Assay

Cell Seeding: Seed cells (e.g., NIH-3T3/LISN for IGF-1R or NIH-3T3-hIR for IR) in 96-well

plates and allow them to adhere.[2]

Serum Starvation (if necessary): For some cell lines, it may be necessary to replace the

growth medium with serum-free medium for a period before treatment to reduce basal

receptor phosphorylation.

Inhibitor Treatment: Treat the cells with different concentrations of GSK1838705A for a short

duration, typically 2 to 4 hours.[2][7]

Ligand Stimulation: Stimulate the cells with the appropriate ligand (e.g., 30 ng/mL IGF-I or 3

µg/mL insulin) for a short period, such as 15-20 minutes.[2][7]

Lysis and Analysis: Lyse the cells and analyze the phosphorylation status of the target

receptor (IGF-1R or IR) and downstream signaling proteins by Western blot or ELISA.
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Caption: GSK1838705A inhibits the IGF-1R/IR signaling pathway.
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Caption: Workflow for a typical cell proliferation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1684688?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/gsk1838705a.html
https://aacrjournals.org/mct/article/8/10/2811/93329/GSK1838705A-inhibits-the-insulin-like-growth
https://www.targetmol.com/compound/gsk1838705a
https://pmc.ncbi.nlm.nih.gov/articles/PMC4581800/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4581800/
https://file.medchemexpress.com/batch_PDF/HY-13020/GSK1838705A-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/GSK1838705A.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4403692/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4403692/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4403692/
https://www.benchchem.com/product/b1684688#gsk1838705a-treatment-duration-for-in-vitro-studies
https://www.benchchem.com/product/b1684688#gsk1838705a-treatment-duration-for-in-vitro-studies
https://www.benchchem.com/product/b1684688#gsk1838705a-treatment-duration-for-in-vitro-studies
https://www.benchchem.com/product/b1684688#gsk1838705a-treatment-duration-for-in-vitro-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684688?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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